4-Bromo-3,5-dimethoxybenzyl ethyl ether

• Molecular Formula: C11H15BrO3
• Molecular Weight: 275.14 g/mol
• IUPAC Name: 2-bromo-5-(ethoxymethyl)-1,3-dimethoxybenzene
• InChI: InChI=1S/C11H15BrO3/c1-4-15-7-8-5-9(13-2)11(12)10(6-8)14-3/h5-6H,4,7H2,1-3H3
• InChI Key: PXWZNRDXBGSFFB-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CC(=C(C(=C1)OC)Br)OC

Description

4-Bromo-3,5-dimethoxybenzyl ethyl ether is a useful research compound. Its molecular formula is C11H15BrO3 and its molecular weight is 275.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-bromo-3,5-dimethoxybenzylalcohol (44.5 g), triethylammonium benzyl chloride (2.05 g) and 20% aqueous sodium hydroxide solution (288 g) was added diethyl sulfate (41.7 g) under ice-cooling, and the mixture was stirred overnight at 25-30° C. After stirring for 1 hour at 70° C., the mixture was cooled and extracted with toluene. The toluene layer was washed with water and saturated aqueous NaCl solution and dried over magnesium sulfate. The solvent was removed in vacuo to yield 4-bromo-3,5-dimethoxybenzyl ethyl ether (49.5 g) as colorless oil.